Cas no 70016-01-2 (Benzothiazole,4,5,6,7-tetrafluoro-)

• Product Name: Benzothiazole,4,5,6,7-tetrafluoro-
• CAS No: 70016-01-2
• MF: C₇HF₄NS
• MW: 207.148154020309
• CID: 547971
• Update Time: 2024-03-05

Benzothiazole,4,5,6,7-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,4,5,6,7-tetrafluoro-
• Benzothiazole, 4,5,6,7-tetrafluoro- (9CI)
• 4,5,6,7-tetrafluoro-1,3-benzothiazole
• Benzothiazole, 4,5,6,7-tetrafluoro-

• Inchi： 1S/C7HF4NS/c8-2-3(9)5(11)7-6(4(2)10)12-1-13-7/h1H
• InChI Key： SHIFMRSSNXDMBJ-UHFFFAOYSA-N
• SMILES： S1C2=C(F)C(F)=C(F)C(F)=C2N=C1

Computed Properties

• Exact Mass: 206.97663
• Monoisotopic Mass: 206.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• PSA: 12.89